Cas no 2228053-90-3 ((2S)-2-(3,3-dimethylcyclohexyl)oxirane)

• Product Name: (2S)-2-(3,3-dimethylcyclohexyl)oxirane
• CAS No: 2228053-90-3
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6004035
• PubChem ID: 165609852
• Update Time: 2023-12-28

(2S)-2-(3,3-dimethylcyclohexyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3,3-dimethylcyclohexyl)oxirane
• 2228053-90-3
• EN300-1734831

• Inchi： 1S/C10H18O/c1-10(2)5-3-4-8(6-10)9-7-11-9/h8-9H,3-7H2,1-2H3/t8?,9-/m1/s1
• InChI Key： TXKROEJYNPXXJY-YGPZHTELSA-N
• SMILES： O1C[C@@H]1C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų